(4R,5R)-4,5-Dimethylimidazolidine-2-thione

• IUPAC Name: (4R,5R)-4,5-dimethylimidazolidine-2-thione
• InChI: InChI=1S/C5H10N2S/c1-3-4(2)7-5(8)6-3/h3-4H,1-2H3,(H2,6,7,8)/t3-,4-/m1/s1
• InChI Key: GYAHKUOFGNDLJV-QWWZWVQMSA-N
• Canonical SMILES: CC1C(NC(=S)N1)C
• Isomeric SMILES: C[C@@H]1[C@H](NC(=S)N1)C
• Molecular Formula: C5H10N2S
• Molecular Weight: 130.21 g/mol

Description

(4R,5R)-4,5-Dimethylimidazolidine-2-thione, commonly known as DMTS, is a sulfur-containing heterocyclic compound. It has been widely used in various fields, including pharmaceuticals, agrochemicals, and material sciences.

Mechanism Of Action

The mechanism of action of DMTS is not fully understood. However, it is believed to act as a nucleophile and a radical scavenger due to the presence of the sulfur atom in its structure. It can also form complexes with metal ions, leading to their removal from the system.

Biochemical And Physiological Effects

DMTS has been shown to have various biochemical and physiological effects. It has been reported to reduce oxidative stress and inflammation in cells. It also exhibits antimicrobial activity against a wide range of microorganisms. DMTS has been shown to have a protective effect on liver and kidney function in animal models.

Advantages And Limitations For Lab Experiments

DMTS is a versatile compound that can be used in various lab experiments. It is readily available and relatively inexpensive. However, its solubility in water is limited, which may pose a challenge in some experiments. In addition, its stability under certain conditions needs to be further investigated.

Future Directions

There are several future directions for the study of DMTS. One area of research could be the development of new synthetic methods for DMTS and its derivatives. Another area of research could be the investigation of its potential as a therapeutic agent for various diseases, such as cancer, diabetes, and neurodegenerative disorders. Moreover, the use of DMTS as a chelating agent for heavy metal ions in environmental remediation could also be explored.
Conclusion
In conclusion, (4R,5R)-4,5-Dimethylimidazolidine-2-thione is a sulfur-containing heterocyclic compound that has been widely used in various fields. It possesses various biological and chemical properties and has been extensively studied for its potential applications. Further research is needed to fully understand its mechanism of action and explore its potential as a therapeutic agent and chelating agent for heavy metal ions.

Synthesis Methods

DMTS can be synthesized by the reaction of 2-mercaptoacetamide with formaldehyde in the presence of a base catalyst. The reaction proceeds through a condensation reaction, followed by cyclization to form the imidazolidine ring. The final product is obtained by the addition of methyl iodide to the reaction mixture.

Scientific Research Applications

DMTS has been extensively studied for its various biological and chemical properties. It has been reported to possess antioxidant, anti-inflammatory, and antimicrobial activities. In addition, DMTS has been found to be an effective chelating agent for heavy metal ions. It is also used as a building block for the synthesis of other biologically active compounds.